Cas no 123-41-1 (Choline hydroxide)

• Product Name: Choline hydroxide
• CAS No: 123-41-1
• MF: C₅H₁₅NO₂
• MW: 121.18
• MDL: MFCD00002831
• CID: 36082
• PubChem ID: 87565468
• Update Time: 2025-04-18

Choline hydroxide Chemical and Physical Properties

Names and Identifiers

• Choline hydroxide
• Choline hydroxide solution
• Choline
• 2-Hydroxyethyl trimethyl ammonium hydroxid
• 2-Hydroxyethyltrimethylammonium Hydroxide
• Choline,solution
• Astragalus gum
• 2-Hydroxy-N,N,N-trimethylethanaminium hydroxide
• fagine
• vidine
• bursine
• sinkalin
• sincaline
• gossypine
• sinkaline
• CHOLINE BASE
• HOEtN1,1,1OH
• chinese honey
• 2-Hydroxyethyltrimethylammonium Hydroxide (47-50% in Water)
• 2-Hydroxyethyl trimethylammonium hydroxide
• Luridine
• (2-Hydroxyethyl)trimethylammonium hydroxide
• Choline base solution
• 7THJ3EG9SY
• Ethanaminium, 2-hydroxy-N,N,N-trimethyl-, hydroxide
• Trimethyl(2-hydroxyethyl)ammonium hydroxide
• (beta-Hydroxyethyl)trimethylammonium hydroxide
• Ethanaminium, 2-hydroxy-N,N,N-trimethyl-, hydro
• FS-4518
• Hydroxide, Choline
• CHOLINUM [HPUS]
• 2HydroxyN,N,Ntrimethylethanaminium hydroxide
• N,N,N-trimethyl-N-(2-hydroxyethyl)ammonium hydroxide
• CHOLINE HYDROXIDE [MI]
• 2-Hydroxy-N,N,N-trimethylethanaminium hydroxide (48-50% in Water)
• EINECS 204-625-1
• Fagine; Gossypine; Luridine;Sincaline; Vidine
• HY-Y1242A
• Tox21_302647
• (2Hydroxyethyl)trimethylammonium hydroxide
• (betaHydroxyethyl)trimethylammonium hydroxide
• J-004937
• 2-Hydroxy-N,N,N-trimethylethanaminiumhydroxide
• DA-51873
• Ethanaminium, 2hydroxyN,N,Ntrimethyl, hydroxide
• trimethyl(hydroxyethyl)ammonium hydroxide
• Ethanaminium, 2-hydroxy-N,N,N-trimethyl-, hydroxide (1:1)
• Choline hydroxide, 46 wt.% in water
• UNII-7THJ3EG9SY
• (.BETA.-HYDROXYETHYL)TRIMETHYLAMMONIUM HYDROXIDE
• DTXSID9047467
• BILINEURINE HYDROXIDE
• NCGC00256863-01
• NS00078102
• 2-hydroxyethyl(trimethyl)azanium;hydroxide
• beta-hydroxyethyltrimethylammonium hydroxide
• 123-41-1
• N,N,N-trimethyl-2-hydroxyethyl-ammonium hydroxide
• CAS-123-41-1
• CHOLINE, HYDROXIDE
• Trimethyl(2hydroxyethyl)ammonium hydroxide
• HY-Y1242
• AKOS015892782
• SCHEMBL54947
• Choline hydroxide, 50% in water
• MFCD00002831
• 2Hydroxyethyl trimethylammonium hydroxide
• Q27268827
• EC 204-625-1
• CS-1050512
• DTXCID7027467
• CHEMBL3187547
• CHOLINE (47-50% IN WATER) (STABILIZED WITH HYDRAZINE MONOHYDRATE)
• CS-0017216
• D78341
• Choline (hydroxide)

• MDL： MFCD00002831
• Inchi： 1S/C5H14NO.H2O/c1-6(2,3)4-5-7;/h7H,4-5H2,1-3H3;1H2/q+1;/p-1
• InChI Key： KIZQNNOULOCVDM-UHFFFAOYSA-M
• SMILES： O([H])C([H])([H])C([H])([H])[N+](C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H].[O-][H]

Computed Properties

• Exact Mass: 121.11000
• Monoisotopic Mass: 121.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 46.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 21.2

Experimental Properties

• Color/Form: Granular Powder
• Density: 1.023 g/mL at 25 °C
• Boiling Point: °Cat760mmHg
• Flash Point: Fahrenheit: 73.4 ° f
  Celsius: 23 ° c
  
• Refractive Index: n20/D 1.37
• Water Partition Coefficient: miscible
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 43.29000
• LogP: -0.49190
• pka: 13.9(at 25℃)
• Merck: 2204
• FEMA: 2923
• Color/Form: 20 wt. % in H2O
• Solubility: Soluble in water and alcohol, insoluble in ether

Choline hydroxide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3286 3/PG 2
• WGK Germany：1
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• FLUKA BRAND F CODES：8-9-23
• RTECS：GA4025500
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：8
• Safety Term：8
• Packing Group：II
• Risk Phrases：R35
• HazardClass：8
• PackingGroup：II
• TSCA：Yes
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cholines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Cholines